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Compound of Interest

Compound Name: ATP disodium salt hydrate

Cat. No.: B1340535

Technical Support Center: ATP Disodium Salt
Hydrate Solutions

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the degradation of ATP disodium
salt hydrate in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of ATP in solution?
Al: The stability of ATP in an aqueous solution is primarily affected by three main factors:

e pH: ATP is most stable in a narrow pH range, typically between 6.8 and 7.4.[1][2] Solutions
that are too acidic or too alkaline will experience rapid hydrolysis of ATP into ADP and
inorganic phosphate.[1][3]

o Temperature: Elevated temperatures significantly accelerate the rate of ATP hydrolysis.[4][5]
[6] For long-term stability, it is crucial to store ATP solutions at low temperatures.

o Enzymatic Activity: The presence of ATP-hydrolyzing enzymes, such as ATPases or
phosphatases, will lead to rapid degradation of ATP.[7][8][9] These enzymes can be
introduced through biological contamination.
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Q2: What is the optimal pH for storing an ATP solution?

A2: The optimal pH for storing ATP solutions to ensure maximum stability is between 6.8 and
7.4.[1] Outside of this range, the rate of hydrolysis increases significantly. When preparing an
ATP solution, it is critical to adjust the pH to fall within this neutral range.

Q3: How should | store my ATP stock solution for long-term use?

A3: For long-term storage, ATP stock solutions should be aliquoted into smaller, single-use
volumes and stored at -20°C or -80°C.[10][11][12] This practice minimizes the damaging effects
of repeated freeze-thaw cycles. Aqueous solutions of ATP are stable for months when stored
frozen at -20°C.[11][13] The solid, powdered form of ATP disodium salt hydrate is stable for
over two years when stored at -20°C with a desiccant.[13][14]

Q4: Can | store my ATP solution at 4°C?

A4: Storing ATP solutions at 4°C is only recommended for short-term use, typically for no
longer than one week.[11][13] For any duration longer than that, freezing the solution is highly
advised to prevent significant degradation.

Q5: What is the role of divalent metal ions, like Mg2*, in ATP stability?

A5: Divalent metal ions have a dual role concerning ATP. On one hand, ions like Mg?+ and Caz*
can catalyze the hydrolysis of ATP.[13][15][16] However, Mg?* is also essential for the biological
activity of most ATP-utilizing enzymes, as the actual substrate is often a Mg2*-ATP complex.
[17] If the goal is to store a stable ATP solution for non-enzymatic assays, it is best to avoid the
inclusion of divalent cations.[11]
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Problem

Possible Cause

Solution

High background signal of
inorganic phosphate (Pi) in my

assay.

ATP solution has degraded,

releasing free phosphate.

Prepare a fresh ATP stock
solution following the
recommended protocol for pH
and temperature control.
Ensure the solution is stored in
single-use aliquots at -20°C or
below.[10][11]

Inconsistent results between
experiments using the same
ATP stock.

Repeated freeze-thaw cycles
are degrading the ATP in your
stock solution.

Aliquot your ATP stock solution
into smaller volumes to be
used for individual
experiments, thus avoiding the
need to thaw the entire stock

repeatedly.[10]

Loss of ATP activity in my cell

culture medium.

The pH of the medium is
outside the optimal range for
ATP stability, or the medium
contains endogenous or
contaminating enzymes that

are degrading the ATP.

Adjust the pH of your final
working solution to between
6.8 and 7.4.[1][2] Use sterile,
enzyme-free reagents and
aseptic techniques to prevent

microbial contamination.

Precipitate forms in my ATP

solution upon freezing.

The concentration of ATP or
other salts in the solution is too
high, leading to precipitation at

low temperatures.

Prepare the ATP solution at the
desired final concentration. If a
high concentration is
necessary, consider a different
buffer system or the addition of
a cryoprotectant. Quick-
freezing in liquid nitrogen may

also help.[11]

Data Summary

Table 1: Stability of Aqueous ATP Solutions at Different Temperatures
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Temperature Stability Duration Reference(s)
-20°C Months [11][13]
0°Cto4°C Approximately one week [11][13]
Half-life of 54 days in
22-25°C o [4]
deionized water
Half-life of 0.5 days in
50-55°C [4]

deionized water

Table 2: Key Factors Influencing ATP Solution Stability

Optimal Condition

Consequences of

Factor . o Reference(s)
for Stability Deviation
Rapid hydrolysis at
pH 6.8-7.4 DI TYETON [112](3]
acidic or alkaline pH.
Increased rate of
< -20°C for long-term ) )
Temperature hydrolysis at higher [4115][6]
storage
temperatures.
) ] Absent for non- Catalyze hydrolysis
Divalent Cations [13][15][16]

enzymatic use

(e.g., Mg?+, Caz*).

Enzymes

Absent

Rapid degradation by
ATPases and

phosphatases.

[7181°]

Experimental Protocol: Preparation of a Stable 100
mM ATP Stock Solution

This protocol details the steps to prepare a stable aqueous stock solution of ATP disodium

salt hydrate.

Materials:
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ATP disodium salt hydrate (powder)

Nuclease-free water

1 M NaOH solution

Sterile, nuclease-free microcentrifuge tubes

Calibrated pH meter

0.22 um syringe filter
Procedure:

» Weighing ATP: In a sterile conical tube, weigh the appropriate amount of ATP disodium salt
hydrate powder to achieve a final concentration of 2100 mM.

o Dissolving ATP: Add a volume of nuclease-free water that is approximately 80% of your final
desired volume. Mix gently by inversion until the ATP is completely dissolved. Perform this
step on ice to minimize degradation.

e pH Adjustment:

[e]

Place the tube containing the ATP solution in an ice bath.

o Carefully monitor the pH using a calibrated pH meter. The initial pH of the solution will be
acidic.[13]

o Slowly add small increments of 1 M NaOH, mixing well after each addition. Continue to
add NaOH until the pH of the solution is between 7.0 and 7.4.

o Caution: Avoid over-titrating with NaOH. If the pH becomes too basic, the ATP will
hydrolyze rapidly.[18] If this occurs, it is best to discard the solution and start over.

e Final Volume Adjustment: Once the desired pH is reached, add nuclease-free water to bring
the solution to the final desired volume.
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« Sterilization: To ensure the solution is free from microbial contamination, pass it through a
0.22 um syringe filter into a sterile container.

» Aliquoting and Storage: Dispense the sterile ATP solution into single-use, nuclease-free
microcentrifuge tubes. Immediately store these aliquots at -20°C or -80°C.
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Caption: Factors leading to ATP degradation via hydrolysis.
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Caption: Workflow for preparing a stable ATP solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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